Cas no 89736-68-5 (2-Oxazolidinone, 3-[1-(chloromethyl)heptyl]-)
89736-68-5 structure
Product Name:2-Oxazolidinone, 3-[1-(chloromethyl)heptyl]-
CAS No:89736-68-5
MF:C11H20ClNO2
MW:233.7350025177
CID:590706
PubChem ID:13273726
Update Time:2025-04-19
2-Oxazolidinone, 3-[1-(chloromethyl)heptyl]- Chemical and Physical Properties
Names and Identifiers
-
- 2-Oxazolidinone, 3-[1-(chloromethyl)heptyl]-
- 3-(1-chlorooctan-2-yl)-1,3-oxazolidin-2-one
- DTXSID70533911
- 89736-68-5
-
- Inchi: 1S/C11H20ClNO2/c1-2-3-4-5-6-10(9-12)13-7-8-15-11(13)14/h10H,2-9H2,1H3
- InChI Key: ZNHJRCMICXEHPO-UHFFFAOYSA-N
- SMILES: ClCC(CCCCCC)N1C(=O)OCC1
Computed Properties
- Exact Mass: 233.1182566g/mol
- Monoisotopic Mass: 233.1182566g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 7
- Complexity: 199
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 29.5Ų
2-Oxazolidinone, 3-[1-(chloromethyl)heptyl]- Related Literature
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Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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